Cas no 18291-53-7 (1,1,3,5,7,9,9-heptamethylpentasiloxane)

• Product Name: 1,1,3,5,7,9,9-heptamethylpentasiloxane
• CAS No: 18291-53-7
• MF: C₇H₂₆O₄Si₅
• MW: 314.706447124481
• CID: 1376325
• Update Time: 2024-08-16

1,1,3,5,7,9,9-heptamethylpentasiloxane Chemical and Physical Properties

Names and Identifiers

• 1,1,3,5,7,9,9-heptamethylpentasiloxane
• pentasiloxane, 1,1,3,5,7,9,9-heptamethyl-

• Inchi： 1S/C7H26O4Si5/c1-12(2)8-14(5)10-16(7)11-15(6)9-13(3)4/h12-16H,1-7H3
• InChI Key： ZYGHEXUJAQGYID-UHFFFAOYSA-N
• SMILES： [SiH](C)(C)O[SiH](C)O[SiH](C)O[SiH](C)O[SiH](C)C

Computed Properties

• Exact Mass: 314.06768

Experimental Properties

• Boiling Point: 213.2±23.0 °C(Predicted)
• PSA: 36.92